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Compound of Interest

1-Bromo-3-chloro-5-
Compound Name:
phenoxybenzene

cat. No.: B8207630

Halogenated benzenes are fundamental scaffolds in the design of novel therapeutics and
functional materials.[3][4] The specific arrangement and nature of halogen substituents on the
aromatic ring profoundly influence a molecule's steric and electronic properties. This, in turn,
can enhance metabolic stability, improve bioavailability, and fine-tune binding affinity to
biological targets.[3] 1-Bromo-3-chloro-5-iodobenzene is a prime example of a strategically
designed intermediate, offering three distinct halogen atoms that can be selectively
functionalized through various cross-coupling and substitution reactions.

A Historical Perspective: The Synthesis of a
Versatile Building Block

The preparation of 1-Bromo-3-chloro-5-iodobenzene is a multi-step process that showcases
several key principles of electrophilic aromatic substitution and functional group manipulation.
[5][6] The most common synthetic routes start from readily available aniline, involving a
sequence of protection, halogenation, and deamination steps.[5]

The synthesis is a testament to the intricate control required in organic chemistry to achieve a
specific substitution pattern on an aromatic ring. The directing effects of the substituents are
carefully orchestrated at each stage to ensure the desired regioselectivity.

Visualizing the Synthesis Pathway
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The following diagram illustrates a common synthetic route to 1-Bromo-3-chloro-5-iodobenzene

from aniline.
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Caption: Multi-step synthesis of 1-Bromo-3-chloro-5-iodobenzene from aniline.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is crucial for its

application in synthesis and material design. The table below summarizes the key properties of

1-Bromo-3-chloro-5-iodobenzene.

Property Value Source
CAS Number 13101-40-1 [7][8]
Molecular Formula CeHsBrClI [718]
Molecular Weight 317.35 g/mol [71[8]
White to greyish-yellow or
Appearance _
brown crystalline powder
Melting Point 85.8 °C 9]
Boiling Point 280.4 °C at 760 mmHg 9]
RSGRRCWDCXLEHS-
InChIKey [7]
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Experimental Protocol: Deamination of 4-Bromo-2-

chloro-6-iodoaniline

The final step in the synthesis, the deamination of the amino group, is critical for arriving at the

target compound. While traditional methods often use sodium nitrite in acidic solutions, a more
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modern and efficient procedure utilizes isoamyl nitrite in an aprotic solvent like N,N-
dimethylformamide (DMF).[10] This method often leads to higher yields and a simplified work-
up.[10]

Objective: To synthesize 1-Bromo-3-chloro-5-iodobenzene via the deamination of 4-Bromo-2-
chloro-6-iodoaniline.

Materials:

e 4-Bromo-2-chloro-6-iodoaniline

¢ N,N-dimethylformamide (DMF)

e |soamyl nitrite

o 3M Hydrochloric acid (HCI)

 Diethyl ether

¢ Magnesium sulfate (anhydrous)

o Methanol

Procedure:

e Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

e Dissolve 1.0 gram of 4-bromo-2-chloro-6-iodoaniline in 5 mL of DMF in the flask.[11]

 In a separate step, prepare a solution of 0.75M isoamyl nitrite in DMF. Add 6 mL of this
solution to the reaction flask.[11]

o Gently heat the mixture in a water bath to approximately 70°C.[11]

» After the reaction is complete (as determined by thin-layer chromatography), allow the
mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel and add 30 mL of 3M HCI.[11]
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o Extract the product from the aqueous layer with two portions of approximately 20 mL of
diethyl ether each.[11]

» Combine the organic extracts and dry over anhydrous magnesium sulfate.
o Evaporate the diethyl ether under reduced pressure to obtain the crude product.[11]

o Recrystallize the crude product from hot methanol to yield pure 1-Bromo-3-chloro-5-
iodobenzene.[11]

Trustworthiness of the Protocol: This protocol incorporates aprotic diazotization, which offers
procedural benefits such as shorter reaction times without compromising the yield.[11] The use
of an extraction and recrystallization process ensures the purification of the final product.

Applications in Research and Drug Development

1-Bromo-3-chloro-5-iodobenzene is a valuable intermediate in the synthesis of a wide range of
organic compounds.[1] Its utility stems from the differential reactivity of the three halogen
atoms, which allows for selective functionalization.

e Pharmaceutical Synthesis: It serves as a starting material for the synthesis of complex
molecules with potential biological activity.[1][12]

e Agrochemical Industry: This compound is a key intermediate in the production of various
agrochemicals.[1]

o Materials Science: It is utilized in the development of new organic materials with specific
electronic or photophysical properties.[1]

¢ Organic Synthesis: As a building block, it is employed in cross-coupling reactions, such as
Suzuki and Sonogashira couplings, to construct more elaborate molecular frameworks.[10]

Visualizing its Role as a Synthetic Building Block

The following diagram illustrates the use of 1-Bromo-3-chloro-5-iodobenzene in a sequential
Suzuki coupling reaction, a powerful method for forming carbon-carbon bonds.
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Caption: Sequential Suzuki couplings using 1-Bromo-3-chloro-5-iodobenzene.

Conclusion

While the initially requested compound, 1-Bromo-3-chloro-5-phenoxybenzene, remains
obscure in the scientific literature, the detailed examination of 1-Bromo-3-chloro-5-iodobenzene
provides a valuable insight into the synthesis and application of polyhalogenated aromatic
compounds. Its strategic design and the synthetic routes developed for its preparation
underscore the elegance and precision of modern organic chemistry. As a versatile building
block, it continues to be a valuable tool for researchers in the creation of novel and complex
molecules for a wide array of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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